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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

(S)-1-Azido-2-phenylpropane
74669-74-2

B1360326

Executive Summary & Chemical Identity

Target Molecule: (S)-1-Azido-2-phenylpropane IUPAC Name: (S)-(2-azidopropyl)benzene

(Note: Often referred to as

-methylphenethyl azide). CAS Registry (Amine Derivative): 13490-74-9 (Refers to (S)-2-
phenylpropan-1-amine, the reduction product). Molecular Formula:

Molecular Weight: 161.21 g/mol

Scope & Isomer Disambiguation

Critical Note for Researchers: This compound is a structural isomer of the amphetamine

precursor (2-azido-1-phenylpropane).

e Target (This Guide): Azide group at

, Phenyl at

. Reduces to
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-methylphenethylamine.

o Amphetamine Isomer: Azide group at

, Phenyl at
. Reduces to
-methylphenethylamine (Amphetamine).

o Stereochemistry: The chiral center is located at

. Reactions at the primary carbon (
) generally proceed with retention of configuration at the

chiral center, simplifying the stereochemical strategy.

Retrosynthetic Analysis

The synthesis of (S)-1-Azido-2-phenylpropane is most robustly approached via the
corresponding primary alcohol, (S)-2-phenylpropan-1-ol.

¢ Disconnection: C-N bond formation at the primary carbon.
e Precursor: (S)-2-Phenylpropan-1-ol.[1]

o Chiral Pool Source: (S)-2-Phenylpropionic acid (Hydratropic acid), which is commercially
available or resolvable.

Stereochemistry Note

Chiral center at C2 is remote|=
from reaction site (C1).
Configuration is RETAINED.

(S)-2-Phenylpropionic Acid [, Reduction | (S)-2-Phenylpropan-1-ol | _ Azidation (C1) | (S)-1-Azido-2-phenylpropane
(Chiral Pool Start) - (Key Intermediate) | (Target)
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Figure 1: Retrosynthetic logic flow showing the retention of chirality from the acid precursor.

Pathway 1: The Classical Activation-Substitution
Route (Scalable)

This pathway is preferred for scale-up due to the stability of intermediates and the avoidance of
expensive phosphine reagents. It involves reducing the chiral acid to an alcohol, activating the
alcohol as a sulfonate ester, and displacing it with azide.

Phase 1: Reduction of (S)-2-Phenylpropionic Acid
Objective: Convert the carboxylic acid to the primary alcohol without racemization.
e Reagents: Lithium Aluminum Hydride (

) or Borane-THF (
).

e Protocol:

o

Charge a flame-dried flask with (S)-2-phenylpropionic acid (1.0 equiv) in anhydrous THF
under

o Cool to 0°C. Dropwise add

(1.2 equiv) or

o Allow to warm to RT and stir for 4-12 hours.

o Quench: Carefully add water, then 15% NaOH, then water (Fieser workup) to precipitate
aluminum salts.

o Filter and concentrate to yield (S)-2-phenylpropan-1-ol.
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Phase 2: Activation (Mesylation)

Objective: Convert the poor leaving group (-OH) into a good leaving group (-OMs).
» Reagents: Methanesulfonyl chloride (MsCI), Triethylamine (

), DCM.

e Protocol:

[¢]

Dissolve (S)-2-phenylpropan-1-ol (1.0 equiv) in DCM. Cool to 0°C.
o Add

(1.5 equiv).

[e]

Add MsCI (1.2 equiv) dropwise.

o

Stir 1-2 hours. Wash with

, and brine.

[¢]

Dry (

) and concentrate. The crude mesylate is usually pure enough for the next step.

Phase 3: Nucleophilic Substitution ()

Objective: Displace the mesylate with azide.
¢ Reagents: Sodium Azide (

), DMF or DMSO.

e Protocol:
o Dissolve the mesylate in DMF (0.5 M concentration).

o Add
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(1.5-2.0 equiv). Caution:
IS toxic.

o Heat to 60-80°C for 4-6 hours.
o Workup: Dilute with water and extract with

or EtOAc.

o Wash organic layer extensively with water (to remove DMF).

o Concentrate to yield (S)-1-Azido-2-phenylpropane.

Reduction Activation Substitution

(UAHATHR) (S)-2-Phenylpropan-1-ol (MsCl EBN) Mesylate Intermediate (NaN3, DMF, 70°C) (S)-1-Azido-2-phenylpropane

(S)-2-Phenylpropionic Acid

Click to download full resolution via product page
Figure 2: Step-by-step workflow for the Classical Activation-Substitution Pathway.

Pathway 2: Direct Mitsunobu Azidation (Lab Scale)

This method converts the alcohol directly to the azide in one pot. It is ideal for small-scale
synthesis or when isolation of the mesylate is undesirable.

e Mechanism: Activation of the alcohol by a phosphine-azodicarboxylate complex, followed by
displacement by hydrazoic acid (generated in situ) or Diphenylphosphoryl azide (DPPA).

e Reagents: Triphenylphosphine (

), Diisopropyl azodicarboxylate (DIAD), Diphenylphosphoryl azide (DPPA).

Protocol (DPPA Variant)

o Setup: Dissolve (S)-2-phenylpropan-1-ol (1.0 equiv) and

(1.2 equiv) in anhydrous THF under argon.
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Cooling: Cool the solution to 0°C.

Addition: Add DIAD (1.2 equiv) dropwise, followed by DPPA (1.2 equiv).

Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

Purification: The reaction produces triphenylphosphine oxide (

) as a byproduct, which can be difficult to remove. Flash chromatography (Hexane/EtOAC) is
required.

Pros/Cons:
e Pros: Single step from alcohol; mild conditions.

e Cons: Atom economy is poor (large byproducts); purification can be tedious; reagents are
expensive.

Comparative Analysis of Methods

. i Pathway 2: Mitsunobu
Feature Pathway 1: Mesylation/ y
(DPPA)
Scale Suitability High (Kg scale feasible) Low (Gram scale)
Low (Generates
Atom Economy High
, Hydrazines)
Purification Extraction/Distillation Chromatography required
Low (
Cost , High (DIAD, DPPA are costly)
are cheap)
DPPA is toxic; avoid
Safety

requires care
gas

Safety & Handling Protocols (Critical)
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Working with azides requires strict adherence to safety protocols to prevent explosions and
toxicity.

 Acidification Hazard: Never mix sodium azide (

) with acid. This generates Hydrazoic Acid (

), which is highly toxic and explosively unstable.

o Control: Quench azide reactions in basic media (NaOH).
o Explosion Risk: Organic azides with a

ratio
are generally considered explosive.

o (S)-1-Azido-2-phenylpropane: Formula

o Ratio:

. This is on the borderline of stability.

o Protocol: Do not distill the pure azide to dryness if possible. Store in solution or handle in
small quantities. Use a blast shield during heating steps.

o Waste Disposal: Azide waste must be quenched with Nitrous Acid (

) generated in situ (Sodium Nitrite +
) or specialized commercial quenchers to release

gas safely in a fume hood.

References
e Reduction of Phenylpropionic Acid:J. Am. Chem. Soc., 1948, 70, 3738. (Lithium Aluminum

Hydride reduction protocols).
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e General Alcohol to Azide (Mesylate Route):Org. Synth.1990, Coll.[2] Vol. 7, 435; Vol. 64,
247. Link

e Mitsunobu Azidation (DPPA):J. Org. Chem.1993, 58, 5886-5888. (Direct conversion of
alcohols to azides using DPPA).

o Safety of Azides:Org. Process Res. Dev.2010, 14, 1055-1061. (Safety guidelines for
handling organic azides).

e Isomer Pharmacology (Context):Drug Test. Anal.2015, 7, 903-909.

-methylphenethylamine isomers). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. prepchem.com [prepchem.com]
e 2. chemrxiv.org [chemrxiv.org]

» To cite this document: BenchChem. [Technical Guide: Synthesis Pathways for (S)-1-Azido-2-
phenylpropane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360326/docs#technical-guide-synthesis-pathways-
for-s-1-azido-2-phenylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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